4-[[3-(4-Ethylphenyl)-4-oxoquinazolin-2-yl]sulfanylmethyl]benzamide

• IUPAC Name: 4-[[3-(4-ethylphenyl)-4-oxoquinazolin-2-yl]sulfanylmethyl]benzamide
• InChI: InChI=1S/C24H21N3O2S/c1-2-16-9-13-19(14-10-16)27-23(29)20-5-3-4-6-21(20)26-24(27)30-15-17-7-11-18(12-8-17)22(25)28/h3-14H,2,15H2,1H3,(H2,25,28)
• InChI Key: YKRLSYXJYIGIPI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C(=O)C3=CC=CC=C3N=C2SCC4=CC=C(C=C4)C(=O)N
• Molecular Formula: C24H21N3O2S
• Molecular Weight: 415.5 g/mol

Description

4-[[3-(4-Ethylphenyl)-4-oxoquinazolin-2-yl]sulfanylmethyl]benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is a benzamide derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 4-[[3-(4-Ethylphenyl)-4-oxoquinazolin-2-yl]sulfanylmethyl]benzamide is not fully understood. However, it has been suggested that this compound may exert its therapeutic effects through the inhibition of various enzymes and signaling pathways. For example, it has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. This inhibition leads to the accumulation of DNA damage and ultimately, cell death.
Biochemical and Physiological Effects:
4-[[3-(4-Ethylphenyl)-4-oxoquinazolin-2-yl]sulfanylmethyl]benzamide has been shown to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis, inhibit cell proliferation, and suppress tumor growth. This compound has also been shown to have antiviral and antifungal activities. Additionally, it has been investigated for its potential neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-[[3-(4-Ethylphenyl)-4-oxoquinazolin-2-yl]sulfanylmethyl]benzamide in lab experiments is its potential therapeutic applications. This compound has been shown to exhibit various biological activities, making it a promising candidate for drug development. However, one of the limitations of using this compound is its potential toxicity. Further studies are needed to determine the safety and efficacy of this compound in vivo.

Future Directions

There are several future directions for the study of 4-[[3-(4-Ethylphenyl)-4-oxoquinazolin-2-yl]sulfanylmethyl]benzamide. One of the directions is to investigate its potential use in the treatment of neurodegenerative disorders. Another direction is to study its mechanism of action in more detail. Additionally, further studies are needed to determine the safety and efficacy of this compound in vivo.

Synthesis Methods

The synthesis of 4-[[3-(4-Ethylphenyl)-4-oxoquinazolin-2-yl]sulfanylmethyl]benzamide can be achieved using various methods. One of the most commonly used methods is the reaction of 4-ethylphenyl isothiocyanate with 2-amino-3-benzoyl-4(3H)-quinazolinone in the presence of a base. This reaction leads to the formation of 4-[[3-(4-Ethylphenyl)-4-oxoquinazolin-2-yl]sulfanylmethyl]benzamide.

Scientific Research Applications

4-[[3-(4-Ethylphenyl)-4-oxoquinazolin-2-yl]sulfanylmethyl]benzamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anticancer, antiviral, and antifungal activities. This compound has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.